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Compound of Interest

Compound Name:
1-[1-(2-

Chlorophenyl)ethyl]piperazine

CAS No.: 512775-15-4

Cat. No.: B2882448

Get Quote

Technical Safety Guide: 1-[1-(2-Chlorophenyl)ethyl]piperazine

CAS Registry Number: 512775-15-4 Molecular Formula: C₁₂H₁₇ClN₂ Molecular Weight: 224.73

g/mol [1]

Part 1: Chemical Profile & Therapeutic Relevance[2]
1.1 Identity & Context 1-[1-(2-Chlorophenyl)ethyl]piperazine is a specialized heterocyclic

intermediate used primarily in the synthesis of pharmaceutical agents targeting the central

nervous system (CNS). Structurally, it is a piperazine derivative characterized by a chiral ethyl

bridge linking the piperazine ring to a 2-chlorophenyl moiety.

1.2 Structural Activity Relationship (SAR) & Risks Unlike simple phenylpiperazines (e.g.,

mCPP), the addition of the ethyl group at the benzylic position introduces a chiral center and

increases lipophilicity.

Pharmacophore Implication: This structural motif is often associated with high-affinity binding

to monoamine transporters (SERT, DAT, NET) and serotonin receptors. Consequently,
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accidental exposure may result in potent psychoactive or sympathomimetic effects,

necessitating handling protocols similar to potent active pharmaceutical ingredients (APIs).

Chemical Reactivity: The secondary amine on the piperazine ring is a nucleophile, making

the compound prone to forming salts with atmospheric CO₂ (carbamates) or reacting

violently with strong oxidizing agents.

Part 2: GHS Hazard Forensics
2.1 Hazard Classification (GHS) Based on structural analogs and UN transport data (UN 1759),

this compound is classified as Corrosive/Severe Irritant.

Hazard Class Category Hazard Statement Code

Skin

Corrosion/Irritation
1B

Causes severe skin

burns and eye

damage.[2]

H314

Acute Toxicity (Oral) 4 Harmful if swallowed. H302

Sensitization

(Resp/Skin)
1

May cause allergy or

asthma symptoms.[2]

[3]

H334

Aquatic Toxicity 3 Harmful to aquatic life. H402

2.2 Critical Risk Analysis

Corrosivity: The free base form is highly alkaline (pKa ~9-10). Direct contact with mucous

membranes causes immediate saponification of lipids and protein denaturation, leading to

irreversible tissue damage.

Unknown Systemic Toxicity: As a research chemical, specific LD50 data is often absent.

Researchers must assume high potency. The "ethyl" linker often enhances blood-brain

barrier penetration compared to its des-ethyl analogs.
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Part 3: Operational Control & Engineering
Safeguards
3.1 Engineering Controls Handling must occur within a Class II Biological Safety Cabinet (BSC)

or a Chemical Fume Hood with a face velocity of 80–100 fpm.

3.2 Personal Protective Equipment (PPE) Matrix

Respiratory: N95 (minimum) for solid handling; Half-mask with organic vapor/acid gas

cartridges if heating or generating aerosols.

Dermal: Double-gloving strategy. Inner layer: Nitrile (4 mil); Outer layer: Nitrile (8 mil) or

Neoprene.

Ocular: Chemical splash goggles and face shield when handling >1g or liquid formulations.

3.3 Safe Handling Workflow (DOT Visualization)
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Start: Reagent Retrieval

Check Containment
(Fume Hood/Glovebox)

Don PPE:
Double Nitrile + Goggles

Pass

Weighing:
Closed Balance Inside Hood

Solubilization:
Add Solvent Slowly (Exothermic)

Avoid Dust

Waste Disposal:
Segregated Alkaline Stream

Post-Reaction

Click to download full resolution via product page

Figure 1: Standard Operating Procedure for handling corrosive piperazine intermediates.

Part 4: Emergency Response Algorithms
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4.1 Exposure Response Logic Immediate action is required for corrosive exposures. The

"neutralization" myth (using vinegar on alkali burns) is dangerous; dilution is the only safe first

aid.

4.2 Spills & Decontamination

Solid Spill: Do not dry sweep. Cover with a distinct color absorbent pads (to visualize

boundary), dampen slightly with inert oil or excessive water (if safe) to prevent dust, and

scoop into a hazardous waste container.

Liquid Spill: Absorb with vermiculite or sand. Do not use sawdust (fire hazard with potential

oxidizers).

4.3 Emergency Decision Tree (DOT Visualization)

Exposure Event Identify Type

Ocular Exposure

Dermal Exposure

Inhalation

Rinse 15+ mins
Lift Eyelids

No Contacts

Remove Clothing
Flush 15 mins

Discard Leather

Move to Fresh Air
Support O2 if needed

Seek Medical Attention
(Bring SDS)

Click to download full resolution via product page

Figure 2: Triage protocol for acute exposure to 1-[1-(2-Chlorophenyl)ethyl]piperazine.

Part 5: Storage & Stability
5.1 Stability Profile

Hygroscopic: The compound attracts moisture. Storage in a desiccator is mandatory to

prevent hydrolysis or clumping.
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Air Sensitive: Secondary amines can oxidize. Store under inert gas (Argon/Nitrogen) if

possible.

5.2 Quantitative Storage Data

Parameter Specification Rationale

Temperature 2–8°C (Refrigerated) Retards oxidative degradation.

Atmosphere Inert (N₂/Ar) Prevents carbonate formation.

Container Amber Glass
Protects from potential

photodegradation.

Shelf Life 24 Months If seal remains unbroken.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [safety data sheet (SDS) for 1-[1-(2-
Chlorophenyl)ethyl]piperazine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2882448/docs#safety-data-sheet-sds-for-1-1-2-
chlorophenyl-ethyl-piperazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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